2-Methyl-5-vinylpyridine
2-Methyl-5-vinylpyridine
Pyridine, 2-methyl-5-vinyl- is a clear to faintly opalescent liquid. Used as a monomer for resins, as an oil additive, ore flotation agent; and dye acceptor. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
140-76-1
VCID:
VC0086018
InChI:
InChI=1S/C8H9N/c1-3-8-5-4-7(2)9-6-8/h3-6H,1H2,2H3
SMILES:
CC1=NC=C(C=C1)C=C
Molecular Formula:
C8H9N
Molecular Weight:
119.16 g/mol
2-Methyl-5-vinylpyridine
CAS No.: 140-76-1
Main Products
VCID: VC0086018
Molecular Formula: C8H9N
Molecular Weight: 119.16 g/mol
| CAS No. | 140-76-1 |
|---|---|
| Product Name | 2-Methyl-5-vinylpyridine |
| Molecular Formula | C8H9N |
| Molecular Weight | 119.16 g/mol |
| IUPAC Name | 5-ethenyl-2-methylpyridine |
| Standard InChI | InChI=1S/C8H9N/c1-3-8-5-4-7(2)9-6-8/h3-6H,1H2,2H3 |
| Standard InChIKey | VJOWMORERYNYON-UHFFFAOYSA-N |
| SMILES | CC1=NC=C(C=C1)C=C |
| Canonical SMILES | CC1=NC=C(C=C1)C=C |
| Boiling Point | 358 °F at 760 mm Hg (EPA, 1998) 181.0 °C 181 °C |
| Colorform | Clear to faintly opalescent liquid |
| Density | 0.978 to 0.982 at 68 °F (EPA, 1998) 0.978-0.982 @ 20 °C/20 °C |
| Flash Point | 165 °F (EPA, 1998) 73.9 °C (Open cup) |
| Melting Point | 6.3 °F Freezing point (anhydrous ) (EPA, 1998) |
| Physical Description | Pyridine, 2-methyl-5-vinyl- is a clear to faintly opalescent liquid. Used as a monomer for resins, as an oil additive, ore flotation agent; and dye acceptor. (EPA, 1998) |
| Description | Pyridine, 2-methyl-5-vinyl- is a clear to faintly opalescent liquid. Used as a monomer for resins, as an oil additive, ore flotation agent; and dye acceptor. (EPA, 1998) |
| Synonyms | 2-methyl-5-vinylpyridine 2-methyl-5-vinylpyridine hydrochloride |
| Vapor Pressure | 1.18 mmHg 1.18 mm Hg @ 25 °C |
| PubChem Compound | 8817 |
| Last Modified | Nov 11 2021 |
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